Cas no 36157-40-1 (1-(2,5-dichlorothiophen-3-yl)ethan-1-one)

• Product Name: 1-(2,5-dichlorothiophen-3-yl)ethan-1-one
• CAS No: 36157-40-1
• MF: C₆H₄Cl₂OS
• MW: 195.066358566284
• MDL: MFCD00014522
• CID: 54544
• PubChem ID: 118920
• Update Time: 2025-11-02

1-(2,5-dichlorothiophen-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-Dichlorothiophen-3-yl)ethanone
• 2,5-Dichloro-3-thienyl methyl ketone
• 1-(2,5-Dichloro-3-thienyl)ethan-1-one
• 3-Acetylthiophene
• METHYL 3-THIENYL KETONE
• 1-(3-THIENYL)ETHANONE
• 1-(3-Thienyl)-1-ethanone
• 1-Thiophen-3-yl-ethanone
• 3-Acetylthiophen
• Ethanone,1-(3-thienyl)-
• Ketone, methyl 3-thienyl
• 3-Acetyl
• 1-thien-3-ylethanone
• 3-Acetyl-2,5-dichlorothiophene
• 1-(2,5-dichlorothiophen-3-yl)ethan-1-one
• EN300-13118
• BIDD:GT0097
• AKOS000276629
• AC-6966
• CS-W010632
• 1-(2,5-dichloro-3-thienyl)-1-ethanone
• AMY23244
• 1-(2,5-dichlorothien-3-yl)ethan-1-one
• MFCD00014522
• A6273
• SCHEMBL542159
• 1-(2,5-Dichloro-3-thienyl)ethanone #
• Z89265801
• F0001-2738
• InChI=1/C6H4Cl2OS/c1-3(9)4-2-5(7)10-6(4)8/h2H,1H3
• NS00029985
• CHEBI:194727
• Ethanone, 1-(2,5-dichloro-3-thienyl)-
• P10027
• SY034796
• GYFDNIRENHZKGR-UHFFFAOYSA-
• PB47335
• 1-(2,5-Dichloro-thiophen-3-yl)-ethanone
• 3-Acetyl-2,5-dichlorothiophene, 98%
• DTXSID60189724
• QRT2T98QV7
• 7M-751
• A1182
• 36157-40-1
• EINECS 252-893-3
• FT-0614876
• 1-(2,5-Dichloro-3-thienyl)ethanone
• DB-048925
• STK427054

• MDL： MFCD00014522
• Inchi： 1S/C6H4Cl2OS/c1-3(9)4-2-5(7)10-6(4)8/h2H,1H3
• InChI Key： GYFDNIRENHZKGR-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=O)C=C(S1)Cl
• BRN： 121288

Computed Properties

• Exact Mass: 193.93600
• Monoisotopic Mass: 193.936
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.2
• Topological Polar Surface Area: 45.3A^2

Experimental Properties

• Color/Form: Powder
• Density: 1.4514 (estimate)
• Melting Point: 38.0 to 41.0 deg-C
• Boiling Point: 122°C/6mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.575
• PSA: 45.31000
• LogP: 3.25750
• Solubility: Not determined

1-(2,5-dichlorothiophen-3-yl)ethan-1-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36-S36/37/39-S22-S36/37
• Hazardous Material Identification：
• Safety Term：S22;S26;S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• Storage Condition：(BD3237)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2,5-dichlorothiophen-3-yl)ethan-1-one

Comprehensive Guide to 1-(2,5-Dichlorothiophen-3-yl)ethan-1-one (CAS 36157-40-1): Properties, Applications, and Market Insights

1-(2,5-Dichlorothiophen-3-yl)ethan-1-one (CAS 36157-40-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This chlorinated thiophene derivative exhibits unique structural features that make it valuable for synthesizing biologically active molecules. With molecular formula C₆H₄Cl₂OS and molecular weight 195.06 g/mol, this crystalline compound demonstrates remarkable stability under various conditions, making it particularly useful in multi-step synthetic processes.

The growing interest in thiophene-based compounds stems from their versatile applications in drug discovery and material science. Researchers frequently search for "1-(2,5-dichlorothiophen-3-yl)ethanone synthesis" and "CAS 36157-40-1 applications," reflecting the compound's importance in modern chemistry. Its structural motif appears in several experimental compounds showing antimicrobial and anti-inflammatory properties, aligning with current trends in developing novel therapeutic agents.

From a chemical perspective, 1-(2,5-dichlorothiophen-3-yl)ethan-1-one serves as a crucial building block in heterocyclic chemistry. The presence of both electron-withdrawing chlorine atoms and the electron-rich thiophene ring creates unique reactivity patterns. This characteristic makes it valuable for constructing complex molecular architectures, particularly in pharmaceutical intermediates where precise control of electronic properties is essential.

Recent studies highlight the compound's role in developing advanced materials, especially in organic electronics. The search term "thiophene derivatives for OLEDs" has shown increased frequency, coinciding with industry demand for more efficient organic light-emitting diodes. While not directly used in device fabrication, the structural features of CAS 36157-40-1 provide valuable insights for designing novel conjugated systems.

The global market for specialty chemical intermediates like 1-(2,5-dichlorothiophen-3-yl)ethanone continues to expand, driven by pharmaceutical R&D investments. Analytical data reveals growing queries for "purity standards for 36157-40-1" and "suppliers of dichlorothiophene derivatives," indicating robust commercial interest. Current production methods emphasize green chemistry principles, with manufacturers optimizing routes to minimize environmental impact while maintaining high yield.

Quality control represents a critical aspect of 1-(2,5-dichlorothiophen-3-yl)ethan-1-one applications. Advanced analytical techniques including HPLC, GC-MS, and NMR spectroscopy ensure batch-to-batch consistency, particularly important for pharmaceutical-grade material. The compound typically appears as white to off-white crystals with melting points between 98-102°C, with purity specifications often exceeding 98% for research applications.

Storage and handling recommendations for CAS 36157-40-1 follow standard organic compound protocols. The material remains stable at room temperature when protected from moisture and light, with recommended storage in amber glass containers under inert atmosphere for extended periods. These practical considerations contribute to its popularity as a research chemical with excellent shelf-life characteristics.

Emerging applications in catalysis research demonstrate the compound's versatility beyond traditional uses. Recent publications explore its role as a ligand precursor in transition metal complexes, addressing the growing demand for "novel catalytic systems" in academic and industrial settings. This development aligns with sustainable chemistry initiatives seeking more efficient synthetic methodologies.

From a regulatory perspective, 1-(2,5-dichlorothiophen-3-yl)ethanone currently falls under general chemical safety guidelines without special restrictions in most jurisdictions. However, researchers should consult local regulations as policies continue evolving. The compound's safety profile has been well-documented in scientific literature, with standard laboratory precautions proving sufficient for handling.

The future outlook for 36157-40-1 remains positive, with potential applications expanding into materials science and medicinal chemistry. Increasing searches for "thiophene-based drug candidates" and "functional organic materials" suggest sustained interest in this chemical class. Ongoing research continues to reveal new dimensions of its utility, ensuring its position as a valuable tool for chemical innovation.